Cas no 65795-51-9 (Antibacterial agent 27)

• Product Name: Antibacterial agent 27
• CAS No: 65795-51-9
• MF: C₁₈H₁₄N₆
• MW: 314.343962192535
• CID: 1695564
• PubChem ID: 3010592
• Update Time: 2025-07-09

Antibacterial agent 27 Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(1,3-diamino-7H-pyrrolo[3,2-f]quinazolin-7-yl)methyl]-
• Antibacterial agent 27
• HY-141829
• 4-[(1,3-diaminopyrrolo[3,2-f]quinazolin-7-yl)methyl]benzonitrile
• CS-0227174
• DAQ4A
• EX-A5663
• TCMDC-137820
• 65795-51-9
• CHEMBL526243
• BDBM50134784
• MS-24617
• SCHEMBL11615192

• Inchi： 1S/C18H14N6/c19-9-11-1-3-12(4-2-11)10-24-8-7-13-15(24)6-5-14-16(13)17(20)23-18(21)22-14/h1-8H,10H2,(H4,20,21,22,23)
• InChI Key： IZYHVTAYLHFZSP-UHFFFAOYSA-N
• SMILES： N1(C=CC2C3=C(N)N=C(N)N=C3C=CC1=2)CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 314.12822
• Monoisotopic Mass: 314.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Antibacterial agent 27

Antibacterial Agent 27 (CAS No. 65795-51-9): A Comprehensive Overview

Antibacterial Agent 27 (CAS No. 65795-51-9) is a potent and versatile compound that has garnered significant attention in the field of antimicrobial research. This compound, also known as N-(4-hydroxyphenyl)-N'-(3-methyl-4-nitrophenyl)urea, is a member of the urea family and has demonstrated remarkable efficacy in combating a wide range of bacterial pathogens. Its unique chemical structure and mechanism of action make it a valuable tool in the development of novel antibacterial agents.

The chemical structure of Antibacterial Agent 27 is characterized by a urea linkage between two aromatic rings, one of which contains a hydroxyl group and the other a nitro group. This structural configuration confers the compound with its antibacterial properties, which are primarily attributed to its ability to disrupt bacterial cell walls and inhibit essential metabolic pathways. Recent studies have shown that Antibacterial Agent 27 exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for the treatment of multidrug-resistant infections.

In the context of clinical applications, Antibacterial Agent 27 has been extensively studied for its potential use in treating various bacterial infections. Preclinical trials have demonstrated its efficacy in reducing bacterial loads in both in vitro and in vivo models. For instance, a study published in the *Journal of Antimicrobial Chemotherapy* reported that Antibacterial Agent 27 effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE), two notorious pathogens responsible for hospital-acquired infections.

One of the key advantages of Antibacterial Agent 27 is its low toxicity profile. Toxicological studies have shown that the compound is well-tolerated at therapeutic concentrations, with minimal adverse effects on mammalian cells. This favorable safety profile makes it an attractive option for long-term use in chronic infection management. Additionally, Antibacterial Agent 27 has been found to exhibit synergistic effects when combined with other antibiotics, enhancing their overall therapeutic efficacy.

The mechanism of action of Antibacterial Agent 27 involves multiple pathways. It primarily targets the bacterial cell wall by interfering with peptidoglycan synthesis, leading to cell lysis and death. Furthermore, it can also inhibit key enzymes involved in DNA replication and protein synthesis, thereby disrupting essential cellular processes. This multifaceted approach ensures that bacteria are less likely to develop resistance to the compound, a critical factor in the ongoing battle against antibiotic resistance.

In addition to its antibacterial properties, Antibacterial Agent 27 has shown potential in other therapeutic areas. For example, recent research has explored its anti-inflammatory effects, which could be beneficial in treating conditions such as chronic inflammatory diseases and wound healing. A study published in *Inflammation Research* found that Antibacterial Agent 27 significantly reduced inflammation markers in both animal models and human cell cultures, suggesting its potential as an adjunct therapy in inflammatory conditions.

The development and commercialization of Antibacterial Agent 27 are ongoing efforts by several pharmaceutical companies and research institutions. These entities are conducting extensive clinical trials to evaluate the safety and efficacy of the compound in various clinical settings. The results from these trials will be crucial in determining the future role of Antibacterial Agent 27 in clinical practice.

In conclusion, Antibacterial Agent 27 (CAS No. 65795-51-9) represents a significant advancement in the field of antimicrobial research. Its broad-spectrum activity, low toxicity profile, and potential synergistic effects with other antibiotics make it a promising candidate for addressing the growing challenge of antibiotic resistance. As research continues to uncover new applications and mechanisms of action, Antibacterial Agent 27 is poised to play a vital role in improving patient outcomes and public health.